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Compound of Interest

Compound Name: 2,6-Dibromopyridine

Cat. No.: B144722 Get Quote

Spectroscopic Analysis of 2,6-Dibromopyridine:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 2,6-Dibromopyridine using Infrared (IR)

Spectroscopy and Mass Spectrometry (MS). The document outlines the spectral data, detailed

experimental protocols, and a logical workflow for the characterization of this compound, which

is a valuable building block in pharmaceutical and chemical synthesis.

Infrared (IR) Spectroscopy Data
The infrared spectrum of 2,6-Dibromopyridine reveals key vibrational modes associated with

its aromatic and carbon-bromine bonds. The data presented below was obtained for a solid

sample.
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Wavenumber (cm⁻¹) Intensity Vibrational Assignment

~3080 - 3050 Weak Aromatic C-H Stretch

~1560 - 1540 Strong C=C Aromatic Ring Stretch

~1420 - 1400 Medium C=C Aromatic Ring Stretch

~1150 - 1130 Medium In-plane C-H Bending

~780 - 760 Strong Out-of-plane C-H Bending

~680 - 660 Strong C-Br Stretch

Mass Spectrometry (MS) Data
Electron Ionization Mass Spectrometry (EI-MS) of 2,6-Dibromopyridine provides crucial

information about its molecular weight and fragmentation pattern. The presence of two bromine

atoms results in a characteristic isotopic pattern for the molecular ion and bromine-containing

fragments.

m/z Relative Intensity (%) Proposed Fragment

235 50 [C₅H₃⁷⁹Br₂N]⁺ (Molecular Ion)

237 100
[C₅H₃⁷⁹Br⁸¹BrN]⁺ (Molecular

Ion Isotope)

239 50
[C₅H₃⁸¹Br₂N]⁺ (Molecular Ion

Isotope)

156 80 [C₅H₃⁷⁹BrN]⁺

158 80 [C₅H₃⁸¹BrN]⁺

77 24 [C₅H₃N]⁺

76 80 [C₅H₂N]⁺

50 38 [C₄H₂]⁺

Experimental Protocols
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Infrared Spectroscopy (FTIR) - KBr Pellet Method
This protocol outlines the procedure for acquiring an infrared spectrum of a solid sample, such

as 2,6-Dibromopyridine, using the potassium bromide (KBr) pellet technique.[1][2][3][4][5]

Sample and KBr Preparation:

Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven at 110°C for at

least 4 hours to remove any absorbed moisture.

Store the dried KBr in a desiccator.

Weigh approximately 1-2 mg of the 2,6-Dibromopyridine sample and 100-200 mg of the

dried KBr. The sample-to-KBr ratio should be roughly 1:100.

Grinding and Mixing:

In a clean and dry agate mortar and pestle, grind the KBr to a fine powder.

Add the 2,6-Dibromopyridine sample to the mortar and continue to grind the mixture until

a homogenous, fine powder is obtained. The grinding helps to reduce particle size and

ensure even distribution of the sample in the KBr matrix.

Pellet Formation:

Transfer the powdered mixture into a pellet die.

Place the die in a hydraulic press.

Apply pressure (typically 8-10 tons) for several minutes to form a transparent or

translucent pellet.

Spectral Acquisition:

Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR

spectrometer.

Acquire a background spectrum of the empty sample compartment.
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Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

Post-Measurement:

Clean the mortar, pestle, and pellet die thoroughly with an appropriate solvent (e.g.,

acetone or ethanol) and ensure they are dry before the next use.

Mass Spectrometry (EI-MS)
This protocol describes the general procedure for analyzing a solid, volatile compound like 2,6-
Dibromopyridine using Electron Ionization Mass Spectrometry (EI-MS).

Sample Introduction:

Ensure the 2,6-Dibromopyridine sample is pure and free of non-volatile impurities.

Introduce a small amount of the solid sample into a capillary tube or onto a direct insertion

probe.

Ionization:

Insert the probe into the ion source of the mass spectrometer.

The sample is vaporized by heating.

The gaseous molecules are then bombarded with a beam of high-energy electrons

(typically 70 eV), causing the molecules to ionize and fragment.

Mass Analysis:

The resulting positively charged ions (the molecular ion and fragment ions) are

accelerated into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected, and their abundance is recorded.
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The resulting data is plotted as a mass spectrum, showing the relative intensity of each ion

as a function of its m/z value.
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Click to download full resolution via product page

Caption: Workflow for IR and MS analysis of 2,6-Dibromopyridine.
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Caption: Proposed fragmentation of 2,6-Dibromopyridine in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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